1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C24H23N3O4/c28-23(29)22-11-14-27(25-22)16-9-12-26(13-10-16)24(30)31-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11,14,16,21H,9-10,12-13,15H2,(H,28,29)
• InChI Key: KUNOPFHLIBIAHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CC(=N2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H23N3O4
• Molecular Weight: 417.5 g/mol
• CAS No.: 2059971-10-5

Description

1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C24H23N3O4 and its molecular weight is 417.465. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Binding Affinity

The compound's synthesis and its analogs have been explored to develop tracers for medical imaging, particularly through studies on binding affinity for the CB1 cannabinoid receptor. The methoxy and fluorine analogs of this compound, substituted on the terminal carbon of the pentyl chain, showed affinities comparable to the CB1 reference antagonist SR141716. This finding suggests the potential of these analogs for positron emission tomography (PET) ligands for imaging the cerebral cannabinoid CB1 receptor (Tobiishi et al., 2007).

Antimicrobial Activity

Several studies have focused on the synthesis of novel compounds related to "1-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-pyrazole-3-carboxylic acid" and their antimicrobial properties. For instance, new pyridine derivatives synthesized from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid displayed variable and modest antimicrobial activity against investigated strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Another study demonstrated the synthesis of thiazolo[3,2]pyridines containing the pyrazolyl moiety, which exhibited notable antimicrobial activities, suggesting the potential of these compounds in developing new antimicrobial agents (El-Emary et al., 2005).

Medical Imaging Applications

The synthesis of radiolabeled compounds for the study of CB1 cannabinoid receptors in the brain using positron emission tomography (PET) highlights another significant application area. For instance, nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride led to the creation of potential radiotracers for studying CB1 cannabinoid receptors, indicating the compound's relevance in developing tools for neurological research (Katoch-Rouse et al., 2003).